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Compound of Interest

Compound Name: 5-Formyl-2-methoxybenzonitrile

CAS No.: 21962-50-5

Cat. No.: B1344284

Get Quote

An In-depth Technical Guide to 5-Formyl-2-methoxybenzonitrile: IUPAC Nomenclature,

Synthesis, and Applications in Drug Discovery

Abstract
5-Formyl-2-methoxybenzonitrile is a substituted aromatic compound of significant interest to

the scientific community, particularly those in medicinal chemistry and drug development. Its

bifunctional nature, featuring both a reactive aldehyde (formyl) group and a versatile nitrile

moiety, establishes it as a valuable synthetic intermediate. This guide provides a

comprehensive analysis of its formal IUPAC nomenclature, outlines a logical synthetic strategy

with detailed protocols, and explores its application as a scaffold in the synthesis of complex,

biologically active molecules. By synthesizing information from chemical databases and the

primary literature, this document serves as a technical resource for researchers leveraging this

and structurally related building blocks in their discovery programs.

Chemical Identity and Nomenclature
A precise understanding of a molecule's structure and name is fundamental to scientific

communication and reproducibility. This section elucidates the formal naming convention for 5-
Formyl-2-methoxybenzonitrile and distinguishes it from its structural isomers.
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IUPAC Name Elucidation
The systematic name assigned by the International Union of Pure and Applied Chemistry

(IUPAC) is derived by identifying the principal functional group and then locating all substituents

accordingly.

Principal Functional Group: The nitrile (-C≡N) group attached to a benzene ring defines the

parent molecule as benzonitrile.

Numbering: According to IUPAC rules, the carbon atom of the nitrile group is designated as

position 1 of the benzene ring. The ring is then numbered to give the substituents the lowest

possible locants.

Substituents: The molecule contains a methoxy (-OCH₃) group and a formyl (-CHO) group.

Locant Assignment: Numbering from the nitrile at C1, the methoxy group is at position C2,

and the formyl group is at position C5.

Final Assembly: Combining the elements, the unambiguous IUPAC name is 5-formyl-2-
methoxybenzonitrile.

Diagram 1: IUPAC Numbering Convention

Caption: IUPAC numbering for 5-formyl-2-methoxybenzonitrile.

Physicochemical Properties
A summary of the key identifiers and properties for 5-formyl-2-methoxybenzonitrile is

provided below.[1][2][3]
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Property Value Source

CAS Number 21962-50-5 [1]

Molecular Formula C₉H₇NO₂ [1][2]

Molecular Weight 161.16 g/mol [1]

SMILES
COC1=C(C=C(C=C1)C=O)C#

N
[2]

InChIKey
DNIULCZQFGZTRF-

UHFFFAOYSA-N
[2]

Storage Sealed in dry, 2-8°C [1]

Distinction from Structural Isomers
It is critical to distinguish 5-formyl-2-methoxybenzonitrile from its isomers, which possess the

same molecular formula but different substitution patterns and, consequently, different chemical

properties and applications. For instance, 4-formyl-3-methoxybenzonitrile (CAS 21962-45-8) is

a known intermediate in the synthesis of Finerenone, a non-steroidal mineralocorticoid receptor

antagonist.[4] Another isomer, 2-formyl-5-methoxybenzonitrile (CAS 21962-47-0), is also

commercially available.[5] Precise nomenclature is therefore paramount in sourcing and

experimental design.

Synthesis and Mechanistic Insights
The synthesis of 5-formyl-2-methoxybenzonitrile is not widely detailed in the primary

literature; however, a robust synthetic route can be designed based on established

organometallic and electrophilic aromatic substitution reactions. The logical starting material is

the commercially available 2-methoxybenzonitrile.[6]

Retrosynthetic Analysis
A retrosynthetic approach identifies the most logical bond disconnection to simplify the target

molecule into available precursors. The key transformation is the introduction of the formyl

group at the C5 position, which is para to the methoxy group and meta to the nitrile group. The
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electron-donating methoxy group is an ortho-, para-director, making the C5 position an

accessible site for electrophilic formylation.

Diagram 2: Retrosynthetic Pathway

5-Formyl-2-methoxybenzonitrile

2-Methoxybenzonitrile

C-C Disconnection
(Formylation)

Formylating Agent (e.g., Vilsmeier Reagent)

Click to download full resolution via product page

Caption: Retrosynthetic analysis of the target molecule.

Proposed Synthetic Protocol: Ortho-Lithiation followed
by Formylation
A highly effective method for regioselective formylation is directed ortho-lithiation, followed by

quenching with an electrophilic formylating agent like N,N-dimethylformamide (DMF). The nitrile

group is a known directed metalation group, but the methoxy group can also direct lithiation. In

this case, lithiation is expected to occur at the C6 position, ortho to the methoxy group. An

alternative, more direct approach for formylation para to the methoxy group would be a

Vilsmeier-Haack or Friedel-Crafts formylation, which are classic electrophilic aromatic

substitutions.

Protocol: Vilsmeier-Haack Formylation

This protocol is a well-established method for introducing a formyl group onto electron-rich

aromatic rings.
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Reagent Preparation: In a flame-dried, three-neck flask under an inert atmosphere (Argon or

Nitrogen), slowly add phosphorus oxychloride (POCl₃, 1.2 eq.) to ice-cold N,N-

dimethylformamide (DMF, 3.0 eq.) with stirring. Allow the mixture to stir at 0°C for 30 minutes

to form the Vilsmeier reagent, [ClCH=N(CH₃)₂]Cl.

Reaction: Dissolve 2-methoxybenzonitrile (1.0 eq.) in an appropriate solvent (e.g., 1,2-

dichloroethane) and add it dropwise to the pre-formed Vilsmeier reagent at 0°C.

Heating: After the addition is complete, slowly warm the reaction mixture to 80-90°C and

maintain for 4-6 hours, monitoring progress by TLC or LC-MS.

Work-up: Cool the reaction mixture to room temperature and carefully pour it onto crushed

ice. Basify the aqueous solution with a saturated sodium hydroxide or sodium carbonate

solution to pH 8-9 to hydrolyze the intermediate iminium salt.

Extraction: Extract the aqueous layer three times with an organic solvent such as ethyl

acetate or dichloromethane.

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate

(Na₂SO₄), and concentrate in vacuo. The crude product can be purified by column

chromatography on silica gel to yield pure 5-formyl-2-methoxybenzonitrile.

Characterization
The identity and purity of the synthesized product must be confirmed using standard analytical

techniques:

¹H NMR: To confirm the substitution pattern and presence of formyl, methoxy, and aromatic

protons.

¹³C NMR: To identify the number of unique carbon environments, including the nitrile and

carbonyl carbons.

FT-IR Spectroscopy: To detect characteristic vibrational frequencies for the nitrile (C≡N,

~2230 cm⁻¹), carbonyl (C=O, ~1700 cm⁻¹), and C-O ether stretches.
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Mass Spectrometry: To verify the molecular weight (161.16 g/mol ) and fragmentation

pattern.[2]

Applications in Medicinal Chemistry and Drug
Development
The true value of 5-formyl-2-methoxybenzonitrile lies in its utility as a versatile building block

for creating more complex molecules, a cornerstone of modern drug discovery.[7][8] Its

bifunctional nature allows for orthogonal chemical modifications.

Diagram 3: Synthetic Utility Workflow

Formyl Group Chemistry

Nitrile Group Chemistry

5-Formyl-2-methoxybenzonitrile
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Caption: Diverse reactions enabled by the compound's functional groups.

Role as a Bifunctional Synthetic Intermediate
The aldehyde and nitrile groups serve as chemical handles for a wide array of transformations:
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The Formyl Group: Can undergo reductive amination to install various amine side chains,

Wittig reactions to form alkenes, and oxidation to a carboxylic acid.

The Nitrile Group: Can be hydrolyzed to a carboxylic acid, reduced to a primary amine, or

used in cycloaddition reactions to form heterocycles like tetrazoles.

This orthogonality allows for the systematic and modular construction of compound libraries to

explore structure-activity relationships (SAR) in drug discovery campaigns.

Relevance in Pharmaceutical Scaffolds
While direct applications of 5-formyl-2-methoxybenzonitrile are not extensively documented,

the importance of the cyanobenzaldehyde scaffold is well-established. Structurally related

compounds are key intermediates in the synthesis of high-value pharmaceuticals. For example,

2-fluoro-5-formylbenzonitrile is a crucial building block for Olaparib, a poly(ADP-ribose)

polymerase (PARP) inhibitor used in cancer therapy.[9] The strategic placement of methoxy,

formyl, and nitrile groups provides a framework for synthesizing novel heterocyclic systems and

other complex molecular architectures relevant to drug design.[10][11]

Safety and Handling
As with any laboratory chemical, proper safety precautions are essential. 5-Formyl-2-
methoxybenzonitrile is associated with the following hazard statements:

H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.

H335: May cause respiratory irritation.

Precautionary Statements: P261, P280, P301+P312, P302+P352, P305+P351+P338.[1] It

should be handled in a well-ventilated fume hood with appropriate personal protective
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equipment (PPE), including gloves, safety glasses, and a lab coat. It is stable under

recommended storage conditions but is incompatible with strong oxidizing agents.[12]

Conclusion
5-Formyl-2-methoxybenzonitrile is a valuable and versatile chemical intermediate whose

utility is derived from its distinct, orthogonally reactive functional groups. A clear understanding

of its IUPAC nomenclature is essential for distinguishing it from its isomers and ensuring the

correct material is used in synthesis. Its role as a building block, exemplified by the

pharmaceutical importance of the broader cyanobenzaldehyde class, makes it a compound of

high interest for researchers in organic synthesis and drug discovery. The synthetic strategies

and applications outlined in this guide provide a technical foundation for scientists seeking to

leverage this molecule in the creation of novel and complex chemical entities.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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